Cas no 2138038-28-3 (5-fluoropyrazine-2-sulfonyl fluoride)

5-Fluoropyrazine-2-sulfonyl fluoride is a fluorinated heterocyclic sulfonyl fluoride compound with applications in organic synthesis and medicinal chemistry. Its key structural features include a reactive sulfonyl fluoride group and a fluorinated pyrazine ring, making it a versatile intermediate for selective derivatization. The sulfonyl fluoride moiety is particularly valuable in click chemistry and covalent inhibitor design due to its stability and selective reactivity with nucleophiles. The electron-withdrawing fluorine substituent enhances the electrophilicity of the sulfonyl center, facilitating efficient transformations. This compound is useful in the development of pharmaceuticals, agrochemicals, and materials science, offering precise functionalization opportunities in complex molecular frameworks.
5-fluoropyrazine-2-sulfonyl fluoride structure
2138038-28-3 structure
Product Name:5-fluoropyrazine-2-sulfonyl fluoride
CAS No:2138038-28-3
MF:C4H2F2N2O2S
MW:180.132686138153
CID:5916237
PubChem ID:165870943
Update Time:2025-06-08

5-fluoropyrazine-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 5-fluoropyrazine-2-sulfonyl fluoride
    • 2138038-28-3
    • EN300-1074138
    • Inchi: 1S/C4H2F2N2O2S/c5-3-1-8-4(2-7-3)11(6,9)10/h1-2H
    • InChI Key: SRFBDCVIHVUOBB-UHFFFAOYSA-N
    • SMILES: S(C1C=NC(=CN=1)F)(=O)(=O)F

Computed Properties

  • Exact Mass: 179.98050481g/mol
  • Monoisotopic Mass: 179.98050481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 68.3Ų

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Additional information on 5-fluoropyrazine-2-sulfonyl fluoride

Introduction to 5-Fluoropyrazine-2-Sulfonyl Fluoride (CAS No. 2138038-28-3)

5-Fluoropyrazine-2-sulfonyl fluoride (CAS No. 2138038-28-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a fluorinated pyrazine core and a sulfonyl fluoride functional group. These features contribute to its reactivity and potential utility in the development of novel therapeutic agents.

The chemical formula of 5-fluoropyrazine-2-sulfonyl fluoride is C5H3F2N2O3S, and it has a molecular weight of approximately 199.14 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its stability under various conditions has been well-documented, making it suitable for use in both laboratory and industrial settings.

In recent years, 5-fluoropyrazine-2-sulfonyl fluoride has gained attention for its potential as a building block in the synthesis of bioactive molecules. The sulfonyl fluoride functional group can undergo nucleophilic substitution reactions, allowing for the introduction of various functional groups that can modulate the biological activity of the resulting compounds. This property makes it an attractive candidate for the development of drugs targeting specific biological pathways.

5-Fluoropyrazine-2-sulfonyl fluoride has been studied extensively in the context of drug discovery and development. One notable application is in the synthesis of inhibitors for kinases, which are key enzymes involved in signal transduction pathways. Kinase inhibitors have shown promise in the treatment of various diseases, including cancer, inflammatory disorders, and autoimmune conditions. The ability to fine-tune the properties of these inhibitors through the use of 5-fluoropyrazine-2-sulfonyl fluoride can lead to more effective and selective therapeutic agents.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 5-fluoropyrazine-2-sulfonyl fluoride in the development of potent and selective inhibitors for protein tyrosine phosphatase 1B (PTP1B). PTP1B is a validated target for the treatment of type 2 diabetes and obesity. The researchers demonstrated that compounds derived from 5-fluoropyrazine-2-sulfonyl fluoride exhibited high potency and selectivity, making them promising candidates for further preclinical evaluation.

Beyond its applications in kinase inhibition, 5-fluoropyrazine-2-sulfonyl fluoride has also been explored for its potential as an antimicrobial agent. A study published in the Journal of Antibiotics reported that derivatives of this compound showed significant activity against both Gram-positive and Gram-negative bacteria. The unique chemical structure of 5-fluoropyrazine-2-sulfonyl fluoride allows it to disrupt bacterial cell walls and inhibit essential metabolic pathways, making it a valuable tool in the fight against antibiotic-resistant strains.

The versatility of 5-fluoropyrazine-2-sulfonyl fluoride extends to its use in combinatorial chemistry approaches. Combinatorial libraries generated from this compound have been used to screen for novel bioactive molecules with diverse biological activities. These libraries provide a rich source of chemical diversity that can be leveraged to identify new leads for drug discovery programs.

In addition to its direct applications in drug discovery, 5-fluoropyrazine-2-sulfonyl fluoride has also found use as a probe molecule in biochemical assays. Its reactivity with nucleophiles allows it to be used as a tool to study protein-protein interactions and post-translational modifications. This application has broad implications for understanding cellular processes and identifying new therapeutic targets.

The safety profile of 5-fluoropyrazine-2-sulonyl fluoride has been evaluated through various toxicological studies. These studies have shown that it is generally well-tolerated at low concentrations, although appropriate handling precautions should be taken due to its reactivity with nucleophiles. Researchers working with this compound should follow standard laboratory safety protocols to ensure safe handling and storage.

In conclusion, 5-fluoropyrazine-2-sulfonyl fluoride (CAS No. 2138038-28-3) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive building block for the synthesis of bioactive molecules with potential therapeutic applications. Ongoing research continues to uncover new uses for this compound, highlighting its importance in advancing drug discovery and development efforts.

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